1-(2-chlorobenzyl)-4-cyclopentylpiperazine

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-cyclopentylpiperazine
• InChI: InChI=1S/C16H23ClN2/c17-16-8-4-1-5-14(16)13-18-9-11-19(12-10-18)15-6-2-3-7-15/h1,4-5,8,15H,2-3,6-7,9-13H2
• InChI Key: XNPQSOOPOAYUJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C16H23ClN2
• Molecular Weight: 278.82 g/mol

Description

The compound “1-(2-chlorobenzyl)-4-cyclopentylpiperazine” is a piperazine derivative. Piperazines are a broad class of chemical compounds which contain a core piperazine functional group. This functional group is a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

While specific synthesis methods for “1-(2-chlorobenzyl)-4-cyclopentylpiperazine” are not available, piperazine derivatives are often synthesized through reactions involving amines and haloalkanes.

Molecular Structure Analysis

The molecular structure of “1-(2-chlorobenzyl)-4-cyclopentylpiperazine” would likely involve a piperazine ring, attached to a cyclopentyl group at the 4-position and a 2-chlorobenzyl group at the 1-position.

Chemical Reactions Analysis

Piperazine derivatives, like “1-(2-chlorobenzyl)-4-cyclopentylpiperazine”, may undergo a variety of chemical reactions, including electrophilic substitution, due to the presence of electron-rich nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-chlorobenzyl)-4-cyclopentylpiperazine” would depend on its specific structure. Piperazine derivatives generally have good solubility in water due to their polar nature.

Mechanism of Action

The mechanism of action of piperazine derivatives can vary widely depending on the specific compound and its biological targets. Many piperazine derivatives exhibit biological activity and are used in medicinal chemistry.

Future Directions

Piperazine derivatives are a focus of ongoing research in medicinal chemistry due to their wide range of biological activities. Future research may explore new synthetic methods, biological activities, and potential applications of these compounds.